Cas no 1249602-03-6 (4-(3-methylpyrrolidin-1-yl)aniline)

4-(3-Methylpyrrolidin-1-yl)aniline is a substituted aniline derivative featuring a 3-methylpyrrolidine moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for heterocyclic systems. The presence of both an aromatic amine and a pyrrolidine group enables its use in the development of biologically active molecules, including potential ligands or intermediates for drug discovery. Its well-defined structure and reactivity make it suitable for selective functionalization, facilitating the synthesis of complex targets. The compound is typically handled under controlled conditions due to the reactivity of the aniline group. Purity and stability are critical for consistent performance in synthetic applications.
4-(3-methylpyrrolidin-1-yl)aniline structure
1249602-03-6 structure
Product Name:4-(3-methylpyrrolidin-1-yl)aniline
CAS No:1249602-03-6
MF:C11H16N2
MW:176.258142471313
CID:4581273
Update Time:2025-05-20

4-(3-methylpyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methylpyrrolidin-1-yl)aniline
    • Benzenamine, 4-(3-methyl-1-pyrrolidinyl)-
    • Inchi: 1S/C11H16N2/c1-9-6-7-13(8-9)11-4-2-10(12)3-5-11/h2-5,9H,6-8,12H2,1H3
    • InChI Key: PPKZUTYFHNQGLF-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(N2CCC(C)C2)C=C1

4-(3-methylpyrrolidin-1-yl)aniline Pricemore >>

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Additional information on 4-(3-methylpyrrolidin-1-yl)aniline

Comprehensive Guide to 4-(3-methylpyrrolidin-1-yl)aniline (CAS No. 1249602-03-6): Properties, Applications, and Market Insights

4-(3-methylpyrrolidin-1-yl)aniline (CAS No. 1249602-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic amine derivative features a 3-methylpyrrolidine substituent, which enhances its reactivity and potential applications in drug discovery. Researchers often search for "4-(3-methylpyrrolidin-1-yl)aniline uses" or "CAS 1249602-03-6 synthesis" to explore its versatile role in modern chemistry.

The compound's molecular structure combines an aniline core with a methylpyrrolidine group, making it valuable for designing bioactive molecules. Recent trends show growing interest in "4-(3-methylpyrrolidin-1-yl)aniline solubility" and "stability under various conditions," reflecting its importance in formulation development. Its balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in medicinal chemistry projects targeting CNS disorders.

In pharmaceutical applications, 4-(3-methylpyrrolidin-1-yl)aniline serves as a key intermediate for synthesizing potential therapeutic agents. Literature reveals its incorporation into molecules investigated for neurological conditions, aligning with current searches for "neuroactive compound precursors." The methylpyrrolidine moiety particularly enhances blood-brain barrier penetration, a hot topic in drug development circles.

The synthesis of CAS 1249602-03-6 typically involves palladium-catalyzed coupling reactions or reductive amination procedures. Process chemists frequently inquire about "green synthesis methods for 4-(3-methylpyrrolidin-1-yl)aniline" as sustainability becomes paramount. Recent advances have explored enzymatic approaches and continuous flow chemistry to improve yield and reduce environmental impact.

Analytical characterization of 4-(3-methylpyrrolidin-1-yl)aniline employs techniques like HPLC, GC-MS, and NMR spectroscopy. Quality control specialists often search for "CAS 1249602-03-6 purity standards" and "analytical method validation" protocols. The compound typically appears as a pale yellow to brown crystalline powder with good stability when stored under inert conditions.

Market analysis indicates rising demand for 1249602-03-6 from contract research organizations and academic laboratories. Procurement specialists commonly look for "reliable 4-(3-methylpyrrolidin-1-yl)aniline suppliers" and "bulk pricing options." The global market is projected to grow at 6-8% annually, driven by increased pharmaceutical R&D expenditure.

Regulatory aspects of 4-(3-methylpyrrolidin-1-yl)aniline comply with standard laboratory chemical guidelines. Safety data sheets emphasize proper handling procedures, with researchers frequently checking "CAS 1249602-03-6 safety profile" and "compatibility with common reagents." The compound requires standard amine-handling precautions but doesn't fall under restricted substance categories.

Future research directions for 4-(3-methylpyrrolidin-1-yl)aniline include exploring its potential in materials science applications. Emerging searches relate to "conducting polymer precursors" and "coordination chemistry ligands." The compound's electron-donating properties make it interesting for developing advanced functional materials.

For researchers working with 1249602-03-6, proper storage recommendations include protection from light and moisture in amber glass containers. Stability studies show the compound maintains integrity for extended periods when stored at -20°C under argon, addressing common queries about "long-term storage of 4-(3-methylpyrrolidin-1-yl)aniline."

The scientific literature contains numerous references to 4-(3-methylpyrrolidin-1-yl)aniline in patent applications and journal articles. Information seekers often look for "recent publications about CAS 1249602-03-6" to stay updated on new applications. The compound continues to appear in novel synthetic routes for biologically active molecules.

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